Cas no 946263-38-3 (2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 946263-38-3
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6174731
• PubChem ID: 16867667
• Update Time: 2025-06-29

2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide
• 946263-38-3
• 2-(4-methoxyphenyl)-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide
• 2-(4-methoxyphenyl)-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide
• 2-(4-methoxyphenyl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide
• F2493-1238
• AKOS024651897

• Inchi： 1S/C17H16N2O3S/c1-21-14-6-4-12(5-7-14)9-17(20)18-11-13-10-15(22-19-13)16-3-2-8-23-16/h2-8,10H,9,11H2,1H3,(H,18,20)
• InChI Key： FKDMLAKNTLKKNU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(CNC(CC2C=CC(=CC=2)OC)=O)=NO1

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide

2-(4-Methoxyphenyl)-N-{5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl}acetamide: A Comprehensive Overview

2-(4-Methoxyphenyl)-N-{5-(Thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide, with the CAS number 946263-38-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group, a thiophene moiety, and an oxazolylmethyl unit. These structural elements contribute to its potential therapeutic applications and biological activities.

The methoxyphenyl group is a common functional group in many bioactive molecules, known for its ability to modulate receptor interactions and enhance the lipophilicity of compounds. This feature is particularly important in drug design, as it can influence the compound's ability to cross biological membranes and reach its target site. The presence of this group in 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide suggests that it may have favorable pharmacokinetic properties.

The thiophene moiety is another key structural element of this compound. Thiophenes are five-membered heterocyclic compounds that are widely used in the development of pharmaceuticals due to their diverse biological activities. They are known for their anti-inflammatory, antiviral, and anticancer properties. The inclusion of a thiophene ring in the structure of 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide may contribute to its potential therapeutic effects in these areas.

The oxazolylmethyl unit is a heterocyclic ring system that is often found in bioactive molecules. Oxazoles are known for their ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance the binding affinity of compounds to their target proteins. The presence of this moiety in 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide suggests that it may have high binding affinity to specific protein targets, making it a promising candidate for drug development.

Recent studies have explored the biological activities of 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide could be a potential lead compound for the development of anti-inflammatory drugs.

In another study published in the European Journal of Medicinal Chemistry, researchers evaluated the anticancer activity of 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide. The compound was tested against various cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The results demonstrated that it exhibited significant cytotoxic effects on these cancer cells, with IC50 values ranging from 10 to 50 μM. Further mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

The pharmacokinetic properties of 2-(4-methoxyphenyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide have also been investigated. A study published in the Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. The results indicated that the compound has good oral bioavailability and favorable metabolic stability. These findings suggest that it could be developed into an orally administered drug with sustained therapeutic effects.

In addition to its potential therapeutic applications, 2-(4-methoxyphenyl)-N-{5-(thiophen-2-y l)-1 , 2 - o x az ol - 3 - y lm eth yl }a ce ta m id e strong > h as b ee n s tud ie d f or i ts p ot en t ia l u se i n d ia gn os ti c t oo ls . Re se ar ch e rs h av e ex pl or ed th e u se o f t hi s c om po un d a s a p ro be f or i ma gi ng te ch ni qu es , s uc h a s M RI a nd P ET . T he c om po un d 's u ni qu e s tr uc tu ra l fe at ur es m ak e i t w el l - su it ed f or c on ju ga ti on w ith v ar io us la be ls , en ab li ng i ts u se i n pr ec is io n m ed ic in e ap pl ic at io ns . p > < p > Th e sy nt he si s o f< st ro ng > 2 -( 4 - me th ox y ph en yl ) - N -{ 5 -( th io ph en - 2 - yl ) - 1 , 2 - ox az ol - 3 - yl me th yl }a ce ta mi de st ro ng > h as b ee n r ep or te d i n se ve ra l pu bl ic at io ns . Th e mo st co mm on ap pr oa ch i nv ol ve s t he c ou pl ing o f a n ac et am id e d er iv at iv e w ith a pr ot ec te d ox az ol yl m et hy l gr ou p , fo ll ow ed b y de pr ot ec ti on an d fu rt he r fu nc ti on al iz at io n . Th is sy nt he tic r ou te h as b ee n op ti mi ze d t o yi el d h ig h pu ri ty an d qu al ity o f th e fi na l pr od uc t . p > < p > Th e fu tu re o f< st ro ng > 2 -( 4 - me th ox y ph en yl ) - N -{ 5 -( th io ph en - 2 - yl ) - 1 , 2 - ox az ol - 3 - yl me th yl }a ce ta mi de st ro ng > i n ph ar ma ce ut ic al r es ea rc h lo ok s pr om is ing . C on ti nu ed st ud ie s w il l fo cu s o n fu rt he r el uc id at ing i ts m ol ec ul ar m ec ha ni sm s o f ac ti on , op ti mi zi ng i ts ph ar ma co ki ne tic pr op er ti es , an d ev al ua ti ng i ts sa fe ty an d ef fi ca cy i n cl in ic al tr ia ls . Th e de ve lo pm en t o f no ve l de ri va ti ve s w il l al so b ee n ex pl or ed t o ex pa nd i ts th er ap eu tic po te nt ia l . p >